Cas no 22272-82-8 (1H,4H-Pyrido[3,2,1-ij][1,6]naphthyridine-1-butanoicacid, decahydro-, (1S,3aS,10aR,10bS)- (9CI))

• Product Name: 1H,4H-Pyrido[3,2,1-ij][1,6]naphthyridine-1-butanoicacid, decahydro-, (1S,3aS,10aR,10bS)- (9CI)
• CAS No: 22272-82-8
• MF: C₁₅H₂₆N₂O₂
• MW: 266.379144191742
• CID: 279273
• PubChem ID: 56668715
• Update Time: 2025-04-19

1H,4H-Pyrido[3,2,1-ij][1,6]naphthyridine-1-butanoicacid, decahydro-, (1S,3aS,10aR,10bS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H,4H-Pyrido[3,2,1-ij][1,6]naphthyridine-1-butanoicacid, decahydro-, (1S,3aS,10aR,10bS)- (9CI)
• 1H,4H-Pyrido[3,2,1-ij][1,6]naphthyridine-1-butanoicacid, decahydro-, [1S-(1a,3ab,10ab,10ba)]-
• Sophoridinic acid (6CI,8CI)
• Sophoridinic Acid
• CHEMBL1824582
• DTXSID10718189
• 4-((1R,3aR,3a1R,10aS)-dodecahydropyrido[3,2,1-ij][1,6]naphthyridin-1-yl)butanoic acid
• 22272-82-8
• 4-[(1S,3aS,10aR,10bS)-Decahydro-1H,4H-pyrido[3,2,1-ij][1,6]naphthyridin-1-yl]butanoic acid

• Inchi： 1S/C15H26N2O2/c18-14(19)7-1-6-13-12-5-3-9-17-8-2-4-11(10-16-13)15(12)17/h11-13,15-16H,1-10H2,(H,18,19)/t11-,12+,13-,15-/m0/s1
• InChI Key： AZXHMEMRJYOODA-XFMPKHEZSA-N
• SMILES： OC(CCC[C@H]1[C@H]2CCCN3CCC[C@@H](CN1)[C@H]32)=O

Computed Properties

• Exact Mass: 266.19958
• Monoisotopic Mass: 266.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives